5-benzyl-3-(4-fluorophenyl)-2-phenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione

• IUPAC Name: 5-benzyl-3-(4-fluorophenyl)-2-phenyl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• InChI: InChI=1S/C24H19FN2O3/c25-18-13-11-17(12-14-18)21-20-22(30-27(21)19-9-5-2-6-10-19)24(29)26(23(20)28)15-16-7-3-1-4-8-16/h1-14,20-22H,15H2
• InChI Key: JEECXSKHSNMNKW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)C3C(N(OC3C2=O)C4=CC=CC=C4)C5=CC=C(C=C5)F
• Molecular Formula: C24H19FN2O3
• Molecular Weight: 402.4 g/mol

Description

The compound “5-benzyl-3-(4-fluorophenyl)-2-phenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione” is a unique chemical with the molecular formula C24H19FN2O3. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich for early discovery researchers.

Scientific Research Applications

Synthesis and Material Science

• The synthesis of various heterocyclic compounds, including derivatives of pyrrolo[3,4-c]pyrazole, through 1,3-dipolar cycloaddition reactions showcases the utility of these compounds in creating complex molecular architectures. This method provides access to compounds with potential applications in material science and pharmacology (Kaur, Singh, & Singh, 2013).

• In the field of organic electronics, benzothiadiazole end-capped small molecules have been designed and synthesized, demonstrating the role of such compounds in the development of materials for organic photovoltaics and field-effect transistors. This research highlights the importance of structural modification in tuning the electronic properties of materials for specific applications (Sonar, Williams, Singh, Manzhos, & Dodabalapur, 2013).

Anticonvulsant Activities

• Studies on new derivatives for anticonvulsant activities demonstrate the pharmacological potential of such compounds. The design and synthesis of 3-(benzo[d]isoxazol-3-yl)-N-substituted pyrrolidine-2,5-dione derivatives have shown promising results in preliminary anticonvulsant activity tests, suggesting the utility of these compounds in developing new therapeutic agents (Malik, Ahuja, Sahu, & Khan, 2014).

Photophysical Studies and Fluorescence

• The development of new fluorophores for potential application in luminescent materials and sensors has also been explored. Incorporating naphthalimide and cyclophosphazene groups into fluorophore molecules demonstrates the modification of photophysical properties to achieve desired fluorescence characteristics for specific applications (Ün, Topal, & Zorlu, 2017).

Corrosion Inhibition

• The use of 1H-pyrrole-2,5-dione derivatives as corrosion inhibitors for carbon steel in hydrochloric acid medium highlights the application of these compounds in industrial processes. The study provides insights into the mechanisms of corrosion inhibition and the effectiveness of these derivatives in protecting metal surfaces, showcasing their practical applications in materials science (Zarrouk et al., 2015).

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity.